5-[2-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]morpholin-4-yl]pyrazine-2-carboxylic acid
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Description
5-[2-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]morpholin-4-yl]pyrazine-2-carboxylic acid is a useful research compound. Its molecular formula is C15H22N4O5 and its molecular weight is 338.364. The purity is usually 95%.
BenchChem offers high-quality 5-[2-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]morpholin-4-yl]pyrazine-2-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-[2-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]morpholin-4-yl]pyrazine-2-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- EN300-6733647 has shown promise as an anticancer agent. Researchers have explored its effects on tumor cell growth, apoptosis, and metastasis inhibition. The compound’s ability to target specific signaling pathways involved in cancer progression makes it a valuable candidate for further investigation .
- EN300-6733647 displays antioxidant properties. It scavenges free radicals and protects cells from oxidative damage. This feature is crucial for potential therapeutic applications in conditions related to oxidative stress, such as neurodegenerative diseases and aging .
- The compound exhibits anti-inflammatory activity by modulating cytokines and inflammatory mediators. Researchers have explored its potential in treating inflammatory disorders, including arthritis and autoimmune diseases .
- EN300-6733647 has been investigated for its neuroprotective effects. It may enhance neuronal survival, reduce neuroinflammation, and promote synaptic plasticity. These properties make it relevant for neurodegenerative diseases like Alzheimer’s and Parkinson’s .
- Studies suggest that EN300-6733647 could benefit cardiovascular health. It may regulate blood pressure, improve endothelial function, and reduce oxidative stress in blood vessels. These effects could be valuable in preventing or managing cardiovascular diseases .
- Preliminary research indicates that EN300-6733647 possesses antimicrobial activity. It inhibits the growth of certain bacteria and fungi. Further studies are needed to explore its potential as an antimicrobial agent.
Anticancer Research
Antioxidant Activity
Anti-Inflammatory Effects
Neuroprotection
Cardiovascular Applications
Antimicrobial Potential
properties
IUPAC Name |
5-[2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]morpholin-4-yl]pyrazine-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N4O5/c1-15(2,3)24-14(22)18-6-10-9-19(4-5-23-10)12-8-16-11(7-17-12)13(20)21/h7-8,10H,4-6,9H2,1-3H3,(H,18,22)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKQOZHQSGZPMAP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCC1CN(CCO1)C2=NC=C(N=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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